Cas no 946206-54-8 (4-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide
• CAS No: 946206-54-8
• MF: C₁₈H₁₄F₂N₄O₂S₂
• MW: 420.456167697906
• CID: 5513667
• Update Time: 2025-06-13

4-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide
• 4-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H14F2N4O2S2/c19-12-5-7-14(8-6-12)28(25,26)21-10-9-13-11-27-18-22-17(23-24(13)18)15-3-1-2-4-16(15)20/h1-8,11,21H,9-10H2
• InChI Key： VSNADXNQFHCQKV-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2=CC=CC=C2F)=N3)(=O)=O)=CC=C(F)C=C1

Additional information on 4-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-{2-[2-(2-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide (CAS No. 946206-54-8)

4-fluoro-N-{2-[2-(2-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide (CAS No. 946206-54-8) is a specialized sulfonamide derivative with a unique triazolothiazole core structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted drug design and enzyme inhibition studies. The presence of fluorine substituents enhances its metabolic stability, making it a valuable candidate for medicinal chemistry explorations.

Recent advancements in small-molecule therapeutics have highlighted the importance of heterocyclic compounds like 4-fluoro-N-{2-[2-(2-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide. Researchers are particularly interested in its structure-activity relationship (SAR), as the triazolothiazole scaffold exhibits notable binding affinity to specific biological targets. This aligns with current trends in precision medicine, where compounds with selective inhibition properties are highly sought after.

The synthetic pathway for this compound involves multi-step organic reactions, including sulfonylation and cyclization processes. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for drug bioavailability. Laboratories focusing on kinase inhibitors or GPCR modulators often explore derivatives of this compound, as its fluorinated aromatic rings contribute to enhanced cell permeability.

In the context of AI-driven drug discovery, 4-fluoro-N-{2-[2-(2-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide has been featured in computational chemistry studies. Machine learning models predict its potential as a lead compound for inflammatory disease targets, reflecting the growing intersection of cheminformatics and experimental pharmacology.

From an industrial perspective, this compound is cataloged under CAS No. 946206-54-8 in major chemical databases, facilitating high-throughput screening workflows. Its spectroscopic data (NMR, LC-MS) is well-documented, supporting quality control in contract research organizations (CROs). The compound’s stability under standard laboratory conditions further enhances its utility in long-term research projects.

Environmental and green chemistry considerations are also relevant. The fluorine atoms in 4-fluoro-N-{2-[2-(2-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide raise questions about biodegradability, prompting studies on eco-friendly synthetic routes. This aligns with the broader sustainable chemistry movement, where researchers aim to balance molecular efficacy with environmental impact.

Future research directions may explore crystal engineering of this compound to optimize its solid-state properties for formulation development. Additionally, its potential as a proteolysis-targeting chimera (PROTAC) component is an emerging area of interest, leveraging its dual-functional groups for protein degradation applications.